Cas no 1128-46-7 (1,5-dihydro-4,1-benzothiazepin-2-one)

• Product Name: 1,5-dihydro-4,1-benzothiazepin-2-one
• CAS No: 1128-46-7
• MF: C₉H₉NOS
• MW: 179.238860845566
• CID: 2609548
• PubChem ID: 10535349
• Update Time: 2025-04-21

1,5-dihydro-4,1-benzothiazepin-2-one Chemical and Physical Properties

Names and Identifiers

• 1,5-dihydro-4,1-benzothiazepin-2-one
• 1,5-Dihydro-4,1-benzothiazepin-2(3H)-one
• 1128-46-7
• SCHEMBL1762488
• JOGGWBCSSCRGPG-UHFFFAOYSA-N
• 3,5-dihydrobenzo[e][1,4]thiazepin-2(1H)-one
• 1,2,3,4-tetrahydro-2-oxo-4,1-benzthiazepine
• AKOS006279991
• Z1198161340
• 1,2,3,4 tetrahydro-2-oxo-4,1-benzthiazepine
• EN300-7542036
• 1,2,3,5-tetrahydro-4,1-benzothiazepin-2-one
• DTXSID40441357
• 4,1-Benzothiazepin-2(3H)-one, 1,5-dihydro-

• Inchi： 1S/C9H9NOS/c11-9-6-12-5-7-3-1-2-4-8(7)10-9/h1-4H,5-6H2,(H,10,11)
• InChI Key： JOGGWBCSSCRGPG-UHFFFAOYSA-N
• SMILES： S1CC(NC2C=CC=CC=2C1)=O

Computed Properties

• Exact Mass: 179.04048508g/mol
• Monoisotopic Mass: 179.04048508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 218-223 ºC
• Solubility: Slightly soluble (1.7 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazepines